Cas no 139937-98-7 (2-{(tert-butoxy)carbonylamino}-2-methylbutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-methylbutanoic acid
• CAS No: 139937-98-7
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 3726262
• PubChem ID: 11063876
• Update Time: 2025-04-22

2-{(tert-butoxy)carbonylamino}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• DL-Isovaline, N-[(1,1-dimethylethoxy)carbonyl]-
• Isovaline, N-[(1,1-dimethylethoxy)carbonyl]-
• 2-((tert-Butoxycarbonyl)amino)-2-methylbutanoic acid
• 2-{(tert-butoxy)carbonylamino}-2-methylbutanoic acid
• methyl rac-N-boc-2-aminobutyric acid
• Boc-(R)-2-Amino-2-methylbutyric acid
• 2-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid
• 2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
• Z1200998422
• EN300-101407
• N-BOC-DL-ISOVALINE
• Boc-(S)-2-Amino-2-methylbutyric acid
• 139937-98-7
• SCHEMBL2837383
• AT34157
• AKOS013464918

• Inchi： 1S/C10H19NO4/c1-6-10(5,7(12)13)11-8(14)15-9(2,3)4/h6H2,1-5H3,(H,11,14)(H,12,13)/t10-/m1/s1
• InChI Key： SHZXLTCEPXVCSV-SNVBAGLBSA-N
• SMILES： C(O)(=O)[C@](CC)(C)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 217.13140809Da
• Monoisotopic Mass: 217.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives